Cas no 2243510-65-6 (rac-(1R,2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]cyclopropane-1-carboxylic acid
• CAS No: 2243510-65-6
• MF: C₂₅H₂₁NO₄
• MW: 399.438546895981
• CID: 6228965
• PubChem ID: 165718636
• Update Time: 2025-08-04

rac-(1R,2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-6492649
• 2243510-65-6
• rac-(1R,2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]cyclopropane-1-carboxylic acid

• Inchi： 1S/C25H21NO4/c27-24(28)22-13-21(22)15-9-11-16(12-10-15)26-25(29)30-14-23-19-7-3-1-5-17(19)18-6-2-4-8-20(18)23/h1-12,21-23H,13-14H2,(H,26,29)(H,27,28)/t21-,22+/m0/s1
• InChI Key： RXXBBFPNJXBBHA-FCHUYYIVSA-N
• SMILES： OC([C@@H]1C[C@H]1C1C=CC(=CC=1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 399.14705815g/mol
• Monoisotopic Mass: 399.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-(1R,2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]cyclopropane-1-carboxylic acid

Introduction to Rac-(1R,2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]cyclopropane-1-carboxylic Acid (CAS No. 2243510-65-6)

Rac-(1R,2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]cyclopropane-1-carboxylic acid, with the CAS number 2243510-65-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its cyclopropane ring and a phenyl group substituted with an amino function, further modified by a fluorenylmethoxy carbonyl (Fmoc) group. The unique structural features of this molecule make it a promising candidate for various biological applications, particularly in the design of novel therapeutic agents.

The cyclopropane ring in Rac-(1R,2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]cyclopropane-1-carboxylic acid is known for its high reactivity and ability to engage in favorable interactions with biological targets. This structural motif has been widely explored in medicinal chemistry due to its potential to enhance binding affinity and selectivity. The presence of the Fmoc group further enhances the compound's utility as a building block in peptide synthesis and as a protecting group for amino functions, making it a versatile tool in synthetic chemistry.

Recent advancements in drug discovery have highlighted the importance of structurally diverse compounds that can modulate biological pathways effectively. The combination of the cyclopropane ring and the phenyl-amino-Fmoc moiety in Rac-(1R,2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]cyclopropane-1-carboxylic acid positions it as a candidate for further exploration in the development of small-molecule drugs. Studies have shown that such compounds can exhibit potent activity against various targets, including enzymes and receptors involved in diseases like cancer, inflammation, and neurodegeneration.

The fluorenylmethoxy carbonyl (Fmoc) group is particularly noteworthy for its role in protecting amino groups during peptide synthesis. This feature makes Rac-(1R,2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]cyclopropane-1-carboxylic acid a valuable intermediate in the construction of more complex molecules. The ability to selectively protect and deprotect functional groups is crucial in multi-step synthetic routes, ensuring high yields and purity of the final product.

In addition to its synthetic utility, the pharmacological properties of this compound have been the subject of extensive research. The cyclopropane ring is known to influence the conformational flexibility of the molecule, which can be exploited to optimize binding interactions with biological targets. The phenyl-amino moiety provides additional opportunities for molecular recognition, while the Fmoc group ensures stability during synthetic manipulations. These features collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent studies have demonstrated that derivatives of this compound exhibit interesting biological activities. For instance, modifications to the phenyl ring or the cyclopropane moiety have led to compounds with enhanced potency and selectivity against specific enzymes or receptors. These findings underscore the importance of structural diversity in optimizing drug-like properties. The use of computational methods and high-throughput screening has further accelerated the discovery process, allowing researchers to rapidly identify promising candidates for further investigation.

The synthesis of Rac-(1R,2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]cyclopropane-1-carboxylic acid involves multiple steps, each requiring careful optimization to ensure high yields and purity. The introduction of the Fmoc group necessitates conditions that are compatible with sensitive functional groups, while the cyclopropane ring requires specific handling to prevent decomposition. Advances in synthetic methodologies have made it possible to achieve these conditions more efficiently, enabling researchers to access complex molecules like this one with greater ease.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool in materials science and nanotechnology, where it can be used to design novel materials with specific properties. Additionally, its role as an intermediate in peptide synthesis highlights its importance in biotechnology research.

In conclusion, Rac-(1R,2R)-2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]cyclopropane-1-carboxylic acid (CAS No. 2243510-65-6) is a multifaceted compound with significant potential in pharmaceutical research and beyond. Its structural features make it a promising candidate for drug development, while its utility as a synthetic intermediate ensures its continued relevance in chemical synthesis. As research progresses, we can expect further insights into its biological activities and applications.